Cas no 954642-96-7 (N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 954642-96-7
• MF: C₁₉H₁₉FN₂O₅
• MW: 374.362968683243
• CID: 5944226
• PubChem ID: 16920783
• Update Time: 2025-07-08

N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(2-methoxyphenoxy)acetamide
• Acetamide, N-[[3-(4-fluorophenyl)-2-oxo-5-oxazolidinyl]methyl]-2-(2-methoxyphenoxy)-
• N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-(2-methoxyphenoxy)acetamide
• 954642-96-7
• SR-01000912320-1
• AKOS024644231
• N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-2-(2-methoxyphenoxy)acetamide
• N-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-2-(2-methoxyphenoxy)acetamide
• SR-01000912320
• F2373-0395

• Inchi： 1S/C19H19FN2O5/c1-25-16-4-2-3-5-17(16)26-12-18(23)21-10-15-11-22(19(24)27-15)14-8-6-13(20)7-9-14/h2-9,15H,10-12H2,1H3,(H,21,23)
• InChI Key： LFYAZBVBSZKRDP-UHFFFAOYSA-N
• SMILES： C(NCC1OC(=O)N(C2=CC=C(F)C=C2)C1)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 374.12779987g/mol
• Monoisotopic Mass: 374.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 580.1±40.0 °C(Predicted)
• pka: 13.77±0.46(Predicted)

Additional information on N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-2-(2-methoxyphenoxy)acetamide

N-{3-(4-Fluorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-2-(2-Methoxyphenoxy)Acetamide: A Comprehensive Overview

N-{3-(4-Fluorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-2-(2-Methoxyphenoxy)Acetamide is a complex organic compound with the CAS number 954642-96-7. This compound belongs to the class of acetamides and features a unique structure that combines an oxazolidinone ring with a substituted phenoxy group. The molecule's structure is characterized by the presence of a 4-fluorophenyl group attached to the oxazolidinone ring, which is further connected to an acetamide moiety via a methylene bridge. Additionally, the compound incorporates a 2-methoxyphenoxy group, which adds complexity to its structure and potentially influences its pharmacological properties.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in organic synthesis have enabled researchers to develop efficient routes for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the oxazolidinone ring, a critical step in the synthesis of this compound. Furthermore, the incorporation of fluorine atoms into organic compounds has gained attention due to their ability to modulate physical and chemical properties, such as lipophilicity and metabolic stability.

Structurally, the compound exhibits several key features that are worth highlighting. The oxazolidinone ring is a five-membered lactam that is known for its stability and versatility in organic chemistry. The 4-fluorophenyl group attached to this ring introduces electronic effects that could influence the compound's reactivity and interactions with biological targets. The acetamide moiety, on the other hand, is a common functional group in pharmaceuticals and agrochemicals due to its ability to form hydrogen bonds and participate in various biochemical reactions.

The 2-methoxyphenoxy group attached to the acetamide moiety adds another layer of complexity to the molecule. This group consists of a phenoxy ring substituted with a methoxy group at the para position. The methoxy substitution is known to enhance the electron-donating properties of the aromatic ring, which could influence the compound's solubility and bioavailability. Moreover, phenoxy groups are often used in drug design to improve pharmacokinetic profiles by modulating absorption and distribution.

Recent studies have explored the potential applications of this compound in various fields, including drug discovery and materials science. In drug discovery, compounds with similar structural motifs have shown promise as inhibitors of enzymes involved in disease pathways. For example, oxazolidinone-containing compounds have been investigated as potential inhibitors of serine proteases and other enzymes relevant to cancer and inflammatory diseases. The presence of fluorine atoms in this compound could further enhance its binding affinity and selectivity towards specific targets.

In addition to its pharmacological applications, this compound has also been studied for its potential use in advanced materials. The unique combination of functional groups in this molecule makes it a candidate for applications in polymer chemistry or as a building block for more complex materials. Researchers have reported that similar compounds can be used as precursors for generating functional polymers with tailored properties.

From a synthetic perspective, the construction of this compound requires careful planning due to its intricate structure. The synthesis typically involves several key steps: (1) preparation of the oxazolidinone ring using appropriate amino acids or related precursors; (2) introduction of the 4-fluorophenyl group via nucleophilic aromatic substitution or coupling reactions; (3) formation of the acetamide moiety through amide bond formation; and (4) attachment of the 2-methoxyphenoxy group using coupling agents or other methodologies.

Recent advancements in catalysis have enabled more efficient construction of these bonds. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach aryl groups with high precision. These methods not only improve yield but also reduce reaction times compared to traditional methods.

In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the structure and purity of this compound. NMR spectroscopy is particularly useful for identifying specific proton environments and confirming regiochemistry. Mass spectrometry provides valuable information about molecular weight and fragmentation patterns, which are critical for structural elucidation.

The application potential of this compound extends beyond traditional pharmaceuticals into areas such as agrochemicals and biocides. Its unique combination of functional groups makes it an attractive candidate for developing new agents against pests or pathogens resistant to current treatments.

Moreover, computational chemistry tools have played an increasingly important role in understanding this compound's properties without extensive experimental work. Molecular modeling studies can predict its binding affinity towards various targets or estimate its physical properties like solubility and permeability.

In conclusion, N-{3-(4-Fluorophenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}-2-(2-Methoxyphenoxy)Acetamide represents an intriguing molecule with diverse applications across multiple disciplines due to its unique structure and functional groups.